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Pencycuron Technical Profile

Property Category Details

FRAC Code &
Group

20 (Phenylureas) [1] [2]

Chemical Name 1-(4-chlorobenzyl)-1-cyclopentyl-3-phenylurea [1]

Mode of Action Non-systemic with protective action. Inhibition of mitosis and cell division [1].

Target Pathogens Primarily Rhizoctonia solani and Pellicularia spp. [1]

Example
Applications

Seed treatment or soil application in potatoes, rice, sugarbeet, cotton, and

ornamentals [1].

Resistance Status Not a high-risk fungicide for resistance development; no widespread field

resistance documented in search results.

Key Physicochemical and Environmental Data
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Parameter Value Remarks / Methodology

Water Solubility (20°C) 0.3 mg/L (pH 7) [1] --

Octanol-Water Partition
Coeff. (Log P)

4.68 [1] Indicates high lipophilicity.

Soil Degradation Half-
life

Faster in coastal saline soil;

enhanced with organic amendment
[3]

Laboratory incubation study.

Toxicity to Soil
Microbes

Short-lived, transitory toxic effect [3] Studied via microbial biomass-C,
ergosterol, and FDHA.

Experimental Protocol: Soil Degradation and Microbial
Impact

The following workflow outlines a key laboratory methodology for investigating the degradation of

pencycuron in soil and its subsequent effects on microbial populations [3].

Experimental workflow for assessing pencycuron degradation and soil microbial impact.

Key Experimental Details:

Soil Types: The study used two distinct soil types: an alluvial soil (typic udifluvent) and a coastal

saline soil (typic endoaquept) to compare degradation rates [3].
Application Rates: Pencycuron was applied at the recommended Field Rate (FR), 2FR, and 10FR
to understand concentration-dependent effects [3].
Amendments: Soils were tested with and without decomposed cow manure (DCM) to evaluate the

impact of organic matter on degradation and toxicity [3].
Microbial Parameters: Key indicators measured included Microbial Biomass-C (MBC), ergosterol
content (a marker of fungal biomass), and fluorescein diacetate hydrolyzing activity (FDHA) (a
measure of total microbial activity) [3].

Ecophysiological Indicators: The study also calculated the microbial metabolic quotient (qCO2)
and microbial respiration quotient (Q(R)) to assess stress on the microbial community [3].
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Research and Regulatory Notes

Pencycuron is not approved for use in the European Union under EC Regulation 1107/2009 [1]. This

regulatory status is a critical consideration for research aimed at global markets or regulatory submissions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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